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Introduction

Sodium octanoate, the sodium salt of octanoic acid, is a medium-chain fatty acid that plays a
significant role in various biological processes and has found numerous applications in
biomedical research and pharmaceutical development. Its isotopically labeled form, Sodium
octanoate-3Cs, is an invaluable tool for metabolic research, enabling the tracing of fatty acid
metabolism and energy production in vivo and in vitro. This technical guide provides a
comprehensive overview of the commercial sources, availability, and key applications of
Sodium octanoate-3Cs, with a focus on quantitative data, experimental protocols, and relevant
biological pathways.

Commercial Availability and Product Specifications

Sodium octanoate-13Cs is available from several specialized chemical suppliers that produce
stable isotope-labeled compounds. The most common form is uniformly labeled (U-13Cs), where
all eight carbon atoms are the 13C isotope. Other labeling patterns, such as carboxyl-labeled (1-
13C) and partially labeled (e.g., 1,2,3,4-13Ca4), are also commercially available. The primary
vendors for these products are Cambridge Isotope Laboratories, Inc. (CIL), Sigma-Aldrich (now
part of Merck), and Eurisotop.

Below is a summary of the typical product specifications for various isotopically labeled Sodium
octanoate products. Researchers should always refer to the supplier's certificate of analysis for
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Key Applications and Experimental Protocols
Metabolic Research: Tracing Fatty Acid Oxidation

Sodium octanoate-13Cs is extensively used to study mitochondrial fatty acid [3-oxidation. As a
medium-chain fatty acid, it can enter the mitochondria independently of the carnitine shuttle,
making it a useful probe for investigating mitochondrial function.

Experimental Protocol: Assessing Octanoate Oxidation in Tissues
This protocol is adapted from studies investigating fatty acid metabolism in animal models.[1]

« Animal Preparation: Anesthetize the subject (e.qg., rat) and insert catheters for infusion and
blood sampling.

 Isotope Infusion: Infuse a solution of [U-13Cs]Sodium octanoate intravenously at a constant
rate.

e Tissue and Blood Sampling: At the end of the infusion period, collect blood samples and
rapidly excise tissues of interest (e.g., liver, heart, skeletal muscle). Freeze tissues
immediately in liquid nitrogen.

o Metabolite Extraction: Homogenize the frozen tissue and perform a perchloric acid extraction
to isolate metabolites.

 NMR or Mass Spectrometry Analysis: Analyze the tissue extracts using 3C NMR
spectroscopy or mass spectrometry to determine the incorporation of 13C into downstream
metabolites such as glutamate and acetyl-CoA. The degree of 13C enrichment in these
metabolites provides a quantitative measure of octanoate oxidation.[1]

Logical Relationship: Entry of Octanoate into Fatty Acid 3-Oxidation
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Diagram 1: Simplified pathway of fatty acid entry into mitochondrial 3-oxidation.

Clinical Research: The *3C-Octanoic Acid Breath Test

The 13C-octanoic acid breath test is a non-invasive method used to measure the rate of gastric
emptying of solid food.[2][3][4] *3C-labeled octanoic acid is incorporated into a solid meal. After
ingestion, the rate at which 3CO:z appears in the breath reflects the rate at which the meal is
emptied from the stomach and the octanoic acid is absorbed and metabolized by the liver.

Experimental Protocol: 33C-Octanoic Acid Breath Test for Gastric Emptying
» Patient Preparation: The patient should fast overnight (at least 8-10 hours).[2]

o Test Meal Preparation: A standardized solid meal, typically scrambled eggs, is prepared.
Sodium octanoate-1-13C (or octanoic acid-1-*3C) is mixed with the egg yolk before cooking.
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[2]14]

o Baseline Breath Sample: Before consuming the meal, a baseline breath sample is collected
into a collection bag or tube.[2]

o Meal Ingestion: The patient consumes the entire test meal within a specified time (e.g., 10
minutes).[4]

o Serial Breath Sampling: Breath samples are collected at regular intervals (e.g., every 15-30
minutes) for a period of 4 to 6 hours.[2][5]

o Sample Analysis: The 3C0O2/*2CO: ratio in the breath samples is measured using isotope
ratio mass spectrometry (IRMS) or non-dispersive infrared spectroscopy (NDIRS).

o Data Analysis: The rate of gastric emptying is calculated from the 13CO:z excretion curve over
time.

Experimental Workflow: 13C-Octanoic Acid Breath Test
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Diagram 2: Workflow of the 13C-Octanoic Acid Breath Test.

Pharmaceutical Development: Protein Stabilization

Sodium octanoate is widely used as a stabilizer for therapeutic proteins, particularly human
serum albumin (HSA), during pasteurization (heat treatment at 60°C for 10 hours) and storage.
[6][7] It protects the protein from thermal denaturation and aggregation.

Mechanism of Protein Stabilization

Octanoate binds to specific sites on the albumin molecule, inducing a more stable
conformation. This binding increases the thermal stability of the protein, raising its denaturation

temperature.[7][8]

Signaling Pathway: Mechanism of HSA Stabilization by Octanoate
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Diagram 3: Mechanism of Human Serum Albumin (HSA) stabilization by sodium octanoate.

Conclusion

Sodium octanoate-13Cs is a versatile and essential tool for researchers in metabolism, clinical
diagnostics, and pharmaceutical sciences. Its commercial availability from reputable suppliers
ensures high purity and isotopic enrichment, which are critical for reliable experimental
outcomes. The applications detailed in this guide, from tracing fatty acid oxidation and
measuring gastric emptying to understanding protein stabilization, highlight the breadth of its
utility. The provided experimental protocols and pathway diagrams serve as a foundational
resource for designing and interpreting studies utilizing this powerful isotopic tracer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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